N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C17H16FN5O/c1-2-12-7-9-13(10-8-12)19-16(24)11-23-21-17(20-22-23)14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,19,24)
• InChI Key: DQAUAIGHPMXODG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3F
• Molecular Formula: C17H16FN5O
• Molecular Weight: 325.34 g/mol

Description

N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide, also known as ETAA, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound has been found to have unique properties that make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide is not fully understood. However, it is believed that this compound inhibits the activity of COX-2 by binding to its active site. This results in a decrease in the production of prostaglandins, which leads to a reduction in pain and inflammation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain. This compound has also been found to reduce the growth of cancer cells in vitro and in vivo. In addition, this compound has been found to have a low toxicity profile, making it a potentially safe compound for use in research.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide has several advantages for use in lab experiments. It has a unique chemical structure that allows it to selectively inhibit the activity of COX-2, making it a valuable tool for studying the role of COX-2 in various biological processes. This compound has also been found to have a low toxicity profile, making it a potentially safe compound for use in research. However, this compound has some limitations for use in lab experiments. It has a complex synthesis method that requires several steps, making it difficult to obtain in large quantities. In addition, the mechanism of action of this compound is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide. One potential direction is to study the role of this compound in other biological processes, such as inflammation and cancer. Another potential direction is to develop more efficient synthesis methods for this compound, which would allow for larger quantities of the compound to be produced. Additionally, further studies are needed to fully understand the mechanism of action of this compound, which would allow for more accurate interpretation of experimental results.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide is a complex process that involves several steps. The first step involves the reaction of 4-ethylbenzoyl chloride with sodium azide to form 4-ethylphenyl azide. The second step involves the reaction of 2-fluorophenyl hydrazine with ethyl bromoacetate to form 2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]ethyl acetate. The final step involves the reaction of 4-ethylphenyl azide with 2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]ethyl acetate to form this compound.

Scientific Research Applications

N-(4-ethylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide has been found to have potential applications in various scientific research fields. It has been used in studies related to pain, inflammation, and cancer. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to be involved in pain and inflammation. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo.